Cas no 25147-76-6 (1,2,4-Benzenetrimethanol)

1,2,4-Benzenetrimethanol structure
1,2,4-Benzenetrimethanol structure
Product Name:1,2,4-Benzenetrimethanol
CAS No:25147-76-6
MF:C9H12O3
MW:168.189783096313
CID:241465
PubChem ID:11469297
Update Time:2025-04-19

1,2,4-Benzenetrimethanol Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetrimethanol
    • [3,4-bis(hydroxymethyl)phenyl]methanol
    • [2,4-bis(hydroxymethyl)-phenyl]methanol
    • 1,2,4-tri(hydroxymethyl)benzene
    • 1,2,4-Trimethylolbenzol
    • 1,2,4-Tris(hydroxymethyl)benzene
    • 1,2,4-Tris-hydroxymethyl-benzol
    • benzene-1,2,4-trismethanol
    • AKOS006292907
    • FT-0752404
    • (3,4-bis-hydroxymethylphenyl)methanol
    • GURNOUFKCXPLSC-UHFFFAOYSA-N
    • SCHEMBL63126
    • DTXSID30466817
    • 25147-76-6
    • Inchi: 1S/C9H12O3/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3,10-12H,4-6H2
    • InChI Key: GURNOUFKCXPLSC-UHFFFAOYSA-N
    • SMILES: OCC1C=C(CO)C=CC=1CO

Computed Properties

  • Exact Mass: 168.07900
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 60.69000
  • LogP: 0.16350
  • Solubility: Not determined

1,2,4-Benzenetrimethanol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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